Cas no 15856-96-9 (2-Pentenamide)

• Product Name: 2-Pentenamide
• CAS No: 15856-96-9
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 179489
• PubChem ID: 5973527
• Update Time: 2025-04-19

2-Pentenamide Chemical and Physical Properties

Names and Identifiers

• 2-Pentenamide
• pent-2-enamide
• (Z)-pent-2-enamide
• cis-Pent-2-enamid
• cis-pent-2-enamide
• NSC225028
• (2E)-2-PENTENAMIDE
• trans-2-pentenoic acid amide
• cis-2-Pentenoic acid amide
• 15856-96-9
• 197841-67-1
• (E)-pent-2-enamide
• (2E)-PENT-2-ENAMIDE
• MZDYAVCNKNXCIS-ONEGZZNKSA-N
• trans-2-Pentenamide
• 2-Pentenamide, (2E)-
• 6XU67S9XU2
• NSC-225028
• pentenamide

• Inchi： 1S/C5H9NO/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H2,6,7)/b4-3+
• InChI Key： MZDYAVCNKNXCIS-ONEGZZNKSA-N
• SMILES： O=C(/C=C/CC)N

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 0.4

Experimental Properties

• Density: 0.939
• Boiling Point: 229°Cat760mmHg
• Flash Point: 92.3°C
• Refractive Index: 1.458
• PSA: 43.09
• LogP: 1.13820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides